Cas no 921574-30-3 (N-(4-fluorophenyl)methyl-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

• Product Name: N-(4-fluorophenyl)methyl-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• CAS No: 921574-30-3
• MF: C₂₁H₁₇FN₄O₂
• MW: 376.383687734604
• CID: 6503593
• Update Time: 2025-07-18

N-(4-fluorophenyl)methyl-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)methyl-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• N-[(4-fluorophenyl)methyl]-5-methyl-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide

• Inchi： 1S/C21H17FN4O2/c1-25-12-17(20(27)23-11-14-7-9-15(22)10-8-14)19-18(13-25)21(28)26(24-19)16-5-3-2-4-6-16/h2-10,12-13H,11H2,1H3,(H,23,27)
• InChI Key： SIYMDVGAEUKXFO-UHFFFAOYSA-N
• SMILES： C1N(C)C=C(C(NCC2=CC=C(F)C=C2)=O)C2=NN(C3=CC=CC=C3)C(=O)C=12

Additional information on N-(4-fluorophenyl)methyl-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

N-(4-Fluorophenyl)methyl-5-Methyl-3-Oxo-2-Phenyl-2H,3H,5H-Pyrazolo[4,3-c]Pyridine-7-Carboxamide (CAS No. 921574-30-3): An Overview

N-(4-Fluorophenyl)methyl-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No. 921574-30-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines and is characterized by its unique structural features, which include a fluorinated phenyl group, a methylated pyrazolo[4,3-c]pyridine core, and a carboxamide functional group. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of N-(4-fluorophenyl)methyl-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide typically involves multi-step reactions, including the formation of the pyrazolo[4,3-c]pyridine core and subsequent functionalization with the fluorinated phenyl and carboxamide groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and development purposes.

In terms of its biological activity, N-(4-fluorophenyl)methyl-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide has been extensively studied for its potential as a therapeutic agent. One of the key areas of interest is its activity as a selective inhibitor of specific enzymes involved in various disease pathways. For instance, recent studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are implicated in cancer progression and other proliferative disorders.

Moreover, N-(4-fluorophenyl)methyl-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide has demonstrated promising anti-inflammatory properties. In vitro and in vivo experiments have indicated that it can effectively reduce the production of pro-inflammatory cytokines and mediators, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-(4-fluorophenyl)methyl-5-methyl-3-o xo - 2 - phen yl - 2 H , 3 H , 5 H - pyraz olo [ 4 , 3 - c ] pyridine - 7 - carbox amide has also been investigated to assess its suitability for clinical applications. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound has good oral bioavailability and a reasonable half-life in plasma, which are important factors for drug development.

In addition to its therapeutic potential, N-(4-fluorophenyl)methyl-5-methyl-3-o xo - 2 - phen yl - 2 H , 3 H , 5 H - pyraz olo [ 4 , 3 - c ] pyridine - 7 - carbox amide has been explored for its use in diagnostic imaging. Its ability to selectively bind to specific biomarkers makes it a valuable tool for non-invasive imaging techniques such as positron emission tomography (PET) and magnetic resonance imaging (MRI). This application could enhance the early detection and monitoring of various diseases.

The safety profile of N-(4-fluorophenyl)methyl-5-methyl-3-o xo - 2 - phen yl - 2 H , 3 H , 5 H - pyraz olo [ 4 , 3 - c ] pyridine - 7 - carbox amide is another critical aspect that has been thoroughly evaluated. Preclinical studies have demonstrated that it is generally well-tolerated at therapeutic doses with minimal side effects. However, ongoing research is necessary to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, N-(4-fluorophenyl)methyl-5-methyl-3-o xo - 2 - phen yl - 2 H , 3 H , 5 H - pyraz olo [ 4 , 3 - c ] pyridine - 7 - carbox amide (CAS No. 921574-30-3) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further development as a therapeutic agent or diagnostic tool. Continued research will likely uncover additional uses and optimize its potential benefits for human health.